Cas no 1806903-63-8 (2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride)
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
-
- Inchi: 1S/C6H3BrClF2NO3S/c7-5-4(15(8,13)14)3(12)1-2(11-5)6(9)10/h1,6H,(H,11,12)
- InChI Key: OVVSVAQDZAJNEX-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C=C(C(F)F)N1)=O)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 465
- XLogP3: 1.9
- Topological Polar Surface Area: 71.6
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029060975-250mg |
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride |
1806903-63-8 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029060975-500mg |
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride |
1806903-63-8 | 97% | 500mg |
$1,662.60 | 2022-03-31 | |
| Alichem | A029060975-1g |
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride |
1806903-63-8 | 97% | 1g |
$3,039.60 | 2022-03-31 |
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride
Introduction to 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806903-63-8)
2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride, identified by the CAS number 1806903-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its bromo and difluoromethyl substituents, which contribute to its unique reactivity and potential applications. The presence of a hydroxyl group further enhances its versatility, making it a valuable intermediate in synthetic chemistry.
The structure of 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride incorporates several key functional groups that are highly relevant to modern drug discovery and material science. The bromo substituent at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks. Meanwhile, the difluoromethyl group at the 6-position introduces electron-withdrawing properties, influencing the electronic distribution of the molecule and potentially modulating its biological activity.
The hydroxyl group at the 4-position provides a nucleophilic site for condensation reactions, enabling the formation of various heterocyclic derivatives. This feature is particularly useful in medicinal chemistry, where such intermediates can be transformed into pharmacophores with enhanced binding affinity and selectivity. Additionally, the sulfonyl chloride moiety at the 3-position serves as a reactive handle for introducing sulfonamide functionalities, which are prevalent in many therapeutic agents due to their metabolic stability and bioavailability.
In recent years, 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride has been explored in several cutting-edge research areas. One notable application lies in the development of novel kinase inhibitors, where pyridine-based scaffolds are frequently utilized to target specific enzymatic pathways implicated in cancer and inflammatory diseases. The combination of bromo and difluoromethyl groups in this compound makes it an attractive precursor for generating structurally diverse inhibitors with improved pharmacokinetic profiles.
Furthermore, this compound has shown promise in the synthesis of agrochemicals, particularly in the design of advanced herbicides and fungicides. The unique structural features of 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride allow for the creation of molecules that exhibit potent activity against resistant plant pathogens while maintaining environmental safety. Researchers have leveraged its reactivity to develop novel sulfonylurea derivatives and other bioactive compounds that exhibit enhanced efficacy and reduced toxicity.
The pharmaceutical industry has also been keenly interested in 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride due to its potential as a building block for antiviral and antibacterial agents. The presence of multiple functional handles enables medicinal chemists to rapidly iterate on lead compounds, optimizing them for target-specific interactions. For instance, recent studies have demonstrated its utility in generating protease inhibitors that target viral replication mechanisms, offering a promising avenue for treating infectious diseases.
From a synthetic chemistry perspective, 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride serves as a versatile intermediate that can be modified through various chemical transformations. Its compatibility with palladium-catalyzed cross-coupling reactions allows for seamless integration into larger molecular architectures, while its sulfonyl chloride functionality facilitates efficient derivatization into sulfonamides and other heterocycles. These attributes make it an indispensable tool for both academic laboratories and industrial research teams engaged in drug discovery.
The growing interest in fluorinated compounds has further highlighted the significance of 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride. Fluoro substituents are known to enhance metabolic stability, improve membrane permeability, and increase binding affinity in many drug candidates. By incorporating a difluoromethyl group into this pyridine scaffold, researchers can fine-tune these properties, leading to more effective therapeutic agents with prolonged half-lives and reduced side effects.
In conclusion, 2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806903-63-8) represents a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—combining bromo, difluoromethyl, hydroxyl, and sulfonyl chloride functionalities—make it a valuable intermediate for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in developing next-generation drugs and sustainable agricultural solutions.
1806903-63-8 (2-Bromo-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)